Cas no 1097920-70-1 (4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane)
4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane Chemical and Physical Properties
Names and Identifiers
-
- 4-CBZ-1-OXA-4,9-DIAZASPIRO[5.5]UNDECANE
- benzyl 1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate
- 4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane
-
- Inchi: 1S/C16H22N2O3/c19-15(20-12-14-4-2-1-3-5-14)18-10-11-21-16(13-18)6-8-17-9-7-16/h1-5,17H,6-13H2
- InChI Key: LHLLVARGJVCPIV-UHFFFAOYSA-N
- SMILES: O1CCN(C(=O)OCC2C=CC=CC=2)CC21CCNCC2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 349
- XLogP3: 1.2
- Topological Polar Surface Area: 50.8
4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM204846-1g |
Benzyl 1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate |
1097920-70-1 | 97% | 1g |
$981 | 2021-08-04 | |
| Chemenu | CM204846-1g |
Benzyl 1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate |
1097920-70-1 | 97% | 1g |
$*** | 2023-04-03 | |
| Alichem | A289001219-250mg |
4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane |
1097920-70-1 | 95% | 250mg |
$420.00 | 2023-09-04 | |
| Alichem | A289001219-1g |
4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane |
1097920-70-1 | 95% | 1g |
$1122.43 | 2023-09-04 |
4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane
Introduction to 4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 1097920-70-1)
4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane, with the CAS number 1097920-70-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which includes a benzyl carbamate (Cbz) protecting group, an oxygen atom, and a diaza ring system. The combination of these structural features makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.
The spirocyclic framework of 4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane provides a rigid and conformationally restricted scaffold, which can influence the biological activity and pharmacokinetic properties of derived compounds. This structural rigidity can enhance the binding affinity and selectivity of molecules targeting specific receptors or enzymes, making it an attractive candidate for drug design and development.
Recent studies have highlighted the potential of 4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The benzyl carbamate (Cbz) protecting group plays a crucial role in modulating the reactivity and stability of the molecule, allowing for fine-tuning of its biological properties.
In addition to its antiviral properties, 4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane has been explored for its potential as an anticancer agent. Studies have demonstrated that certain derivatives can selectively inhibit cancer cell proliferation by targeting key signaling pathways involved in tumor growth and metastasis. The unique spirocyclic structure provides a platform for rational drug design, enabling the synthesis of compounds with improved potency and reduced toxicity.
The synthetic versatility of 4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane is another factor contributing to its significance in pharmaceutical research. Various synthetic routes have been developed to access this compound and its derivatives, including palladium-catalyzed cross-coupling reactions and multicomponent assembly strategies. These methods allow for efficient and scalable synthesis, facilitating the production of large quantities of the compound for preclinical and clinical studies.
Clinical trials involving compounds derived from 4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane are currently underway to evaluate their safety and efficacy in treating various diseases. Early results from phase I trials have shown promising outcomes, with several compounds demonstrating favorable pharmacokinetic profiles and minimal adverse effects. These findings underscore the potential of this class of compounds as novel therapeutic agents.
In conclusion, 4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 1097920-70-1) represents a promising lead compound in the development of new drugs with diverse therapeutic applications. Its unique structural features and synthetic accessibility make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.
1097920-70-1 (4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)